Cas no 94157-93-4 (2-Pyrrolidineaceticacid, 5-oxo-, ethyl ester)

2-Pyrrolidineaceticacid, 5-oxo-, ethyl ester structure
94157-93-4 structure
Product Name:2-Pyrrolidineaceticacid, 5-oxo-, ethyl ester
CAS No:94157-93-4
MF:C8H13NO3
MW:171.193722486496
CID:805317
PubChem ID:14587546
Update Time:2025-04-19

2-Pyrrolidineaceticacid, 5-oxo-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • 2-Pyrrolidineaceticacid, 5-oxo-, ethyl ester
    • ethyl 2-(5-oxopyrrolidin-2-yl)acetate
    • ethyl 5-oxopyrrolidine-2-acetate
    • Ethyl (5-hydroxy-3,4-dihydro-2H-pyrrol-2-yl)acetate
    • DTXSID50916288
    • EINECS 303-061-4
    • SCHEMBL3745667
    • NS00066034
    • 94157-93-4
    • Inchi: 1S/C8H13NO3/c1-2-12-8(11)5-6-3-4-7(10)9-6/h6H,2-5H2,1H3,(H,9,10)
    • InChI Key: YWXNHKPRAUFNLS-UHFFFAOYSA-N
    • SMILES: O(CC)C(CC1CCC(N1)=O)=O

Computed Properties

  • Exact Mass: 171.08954328g/mol
  • Monoisotopic Mass: 171.08954328g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 4
  • Complexity: 191
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.1
  • Topological Polar Surface Area: 55.4Ų
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